Cas no 2172142-34-4 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid
• CAS No: 2172142-34-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6104820
• PubChem ID: 165535433
• Update Time: 2025-10-23

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid
• 2172142-34-4
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylpentanoic acid
• EN300-1520353

• Inchi： 1S/C28H28N2O5/c1-18(15-26(31)32)13-14-29-27(33)19-7-6-8-20(16-19)30-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,16,18,25H,13-15,17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： HZGNUOVVUVJFIF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid: A Comprehensive Overview

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid is a complex organic compound with the CAS number 2172142-34-4. This compound belongs to the class of amino acids, specifically a modified pentanoic acid derivative with a fluorenylmethoxycarbonyl (Fmoc) group attached to its structure. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly significant in the field of organic chemistry and biochemistry.

The structure of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid is characterized by a pentanoic acid backbone with a methyl branch at the third carbon position. The Fmoc group is attached to an amino group, which is further connected to a phenyl ring substituted at the third position. This substitution pattern suggests potential applications in drug design, where the phenyl ring can serve as a scaffold for further functionalization.

Recent studies have highlighted the importance of Fmoc-protected amino acids in peptide synthesis and drug delivery systems. The Fmoc group not only protects the amino functionality during synthesis but also enhances the stability of the compound under various reaction conditions. This makes 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid a valuable intermediate in the synthesis of bioactive molecules and complex peptides.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. The presence of the Fmoc group allows for controlled release mechanisms, while the pentanoic acid backbone provides flexibility for further chemical modifications. Researchers have explored its potential in creating biocompatible polymers and nanoparticles, which can be used for encapsulating therapeutic agents and delivering them to specific tissues or cells.

The synthesis of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures the isolation of pure compounds with high optical purity. This is crucial for applications in pharmaceuticals, where stereochemistry plays a significant role in molecular activity.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent research. Studies indicate that under specific conditions, such as microbial degradation or enzymatic hydrolysis, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid can be broken down into non-toxic byproducts, making it a sustainable choice for green chemistry applications.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylpentanoic acid (CAS No: 2172142-34-4) is a versatile compound with significant potential in various fields, including peptide synthesis, drug delivery, and green chemistry. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in organic chemistry and related disciplines.